Cas no 13626-61-4 (Ethyl 3-hydroxyisoxazole-5-carboxylate)

Ethyl 3-hydroxyisoxazole-5-carboxylate structure
13626-61-4 structure
Product Name:Ethyl 3-hydroxyisoxazole-5-carboxylate
CAS No:13626-61-4
MF:C6H7NO4
MW:157.124081850052
CID:119804
PubChem ID:19744451
Update Time:2025-04-18

Ethyl 3-hydroxyisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-hydroxyisoxazole-5-carboxylate
    • 5-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-, ethyl ester
    • 5-Isoxazolecarboxylicacid,3-hydroxy-,ethylester(8CI,9CI)
    • ethyl 3-oxo-1,2-oxazole-5-carboxylate
    • SCHEMBL9454253
    • W-204383
    • Ethyl 3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
    • 13626-61-4
    • DTXSID00599489
    • ETHYL 3-HYDROXY-1,2-OXAZOLE-5-CARBOXYLATE
    • Ethyl3-hydroxyisoxazole-5-carboxylate
    • Inchi: 1S/C6H7NO4/c1-2-10-6(9)4-3-5(8)7-11-4/h3H,2H2,1H3,(H,7,8)
    • InChI Key: WTLREFHTUZESDC-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(NO1)=O)=O)CC

Computed Properties

  • Exact Mass: 157.03751
  • Monoisotopic Mass: 157.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 72.56

Ethyl 3-hydroxyisoxazole-5-carboxylate Pricemore >>

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